![molecular formula C14H22N2O2 B7632818 (2R)-2-[4-(4-hydroxyphenyl)butan-2-ylamino]-N-methylpropanamide](/img/structure/B7632818.png)
(2R)-2-[4-(4-hydroxyphenyl)butan-2-ylamino]-N-methylpropanamide
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Overview
Description
(2R)-2-[4-(4-hydroxyphenyl)butan-2-ylamino]-N-methylpropanamide is a chemical compound that belongs to the class of selective β2-adrenergic receptor agonists. It is commonly known as 'formoterol' and is used as a bronchodilator in the treatment of asthma and chronic obstructive pulmonary disease (COPD). This compound has been widely used in scientific research for its potential therapeutic benefits in various diseases.
Mechanism of Action
The mechanism of action of (2R)-2-[4-(4-hydroxyphenyl)butan-2-ylamino]-N-methylpropanamide involves the activation of β2-adrenergic receptors. This activation leads to the relaxation of smooth muscle cells in the airways, resulting in bronchodilation. In addition, this compound has been shown to have anti-inflammatory effects by inhibiting the release of pro-inflammatory cytokines and chemokines.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to increase the levels of cyclic adenosine monophosphate (cAMP) in cells, which leads to the relaxation of smooth muscle cells and bronchodilation. In addition, this compound has been shown to have anti-inflammatory effects by inhibiting the release of pro-inflammatory cytokines and chemokines. It has also been shown to have cardioprotective effects by improving cardiac function and reducing oxidative stress.
Advantages and Limitations for Lab Experiments
(2R)-2-[4-(4-hydroxyphenyl)butan-2-ylamino]-N-methylpropanamide has several advantages for lab experiments. It is a well-established compound with a known mechanism of action, making it a useful tool for investigating the role of β2-adrenergic receptor agonists in various diseases. It is also readily available and has a high purity and yield. However, there are also limitations to its use in lab experiments. It has a short half-life and can be rapidly metabolized, which can affect its efficacy in certain experiments. In addition, the effects of this compound can vary depending on the experimental conditions and the cell type used.
Future Directions
There are several future directions for the use of (2R)-2-[4-(4-hydroxyphenyl)butan-2-ylamino]-N-methylpropanamide in scientific research. One potential direction is the investigation of its role in the treatment of other respiratory and cardiovascular diseases, such as pulmonary hypertension and heart failure. Another direction is the development of new formulations and delivery methods to improve its efficacy and reduce its side effects. Finally, the use of this compound in combination with other drugs or therapies may also be explored to enhance its therapeutic benefits.
Conclusion:
In conclusion, this compound is a well-established compound with a known mechanism of action and several potential therapeutic benefits. It has been extensively studied in scientific research and has been shown to have anti-inflammatory, bronchodilator, and cardioprotective effects. However, there are also limitations to its use in lab experiments, and further research is needed to explore its potential in the treatment of other diseases and to improve its efficacy and delivery methods.
Synthesis Methods
The synthesis of (2R)-2-[4-(4-hydroxyphenyl)butan-2-ylamino]-N-methylpropanamide involves the reaction of 4-(4-hydroxyphenyl)butan-2-amine with N-methylpropanamide in the presence of a catalyst. The reaction is carried out under controlled conditions to ensure the purity and yield of the final product. The synthesis method of this compound has been well-established and is widely used in the pharmaceutical industry.
Scientific Research Applications
(2R)-2-[4-(4-hydroxyphenyl)butan-2-ylamino]-N-methylpropanamide has been extensively studied for its potential therapeutic benefits in various diseases. It has been shown to have anti-inflammatory, bronchodilator, and cardioprotective effects. In scientific research, this compound is used as a tool to investigate the mechanism of action of β2-adrenergic receptor agonists and their role in the treatment of respiratory and cardiovascular diseases.
properties
IUPAC Name |
(2R)-2-[4-(4-hydroxyphenyl)butan-2-ylamino]-N-methylpropanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2O2/c1-10(16-11(2)14(18)15-3)4-5-12-6-8-13(17)9-7-12/h6-11,16-17H,4-5H2,1-3H3,(H,15,18)/t10?,11-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVLUBQWBASQZJM-RRKGBCIJSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCC1=CC=C(C=C1)O)NC(C)C(=O)NC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](C(=O)NC)NC(C)CCC1=CC=C(C=C1)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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